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Compound of Interest

2-Methylquinoline-4-carboxylic
Compound Name: d
aci

Cat. No.: B188263

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and hazard information for 2-
Methylquinoline-4-carboxylic acid (CAS No. 634-38-8). The information herein is compiled
from publicly available safety data sheets, chemical databases, and toxicological literature. It is
intended to guide researchers and professionals in the safe handling, storage, and use of this
compound in a laboratory or drug development setting.

Chemical and Physical Properties

A summary of the key chemical and physical properties of 2-Methylquinoline-4-carboxylic
acid is presented in Table 1. These properties are essential for understanding the compound's
behavior and potential for exposure.
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Property Value Source

Molecular Formula C11HaNO:2 --INVALID-LINK--
Molecular Weight 187.19 g/mol --INVALID-LINK--
Appearance Pale yellow powder --INVALID-LINK--
Melting Point 245-247°C --INVALID-LINK--
Boiling Point (Predicted) 3445+ 22.0°C --INVALID-LINK--
Density (Predicted) 1.285 + 0.06 g/cm?3 --INVALID-LINK--
pKa (Predicted) 1.15+0.10 --INVALID-LINK--
LogP (Predicted) 2.24140 --INVALID-LINK--

Hazard Identification and Classification

2-Methylquinoline-4-carboxylic acid is classified as an irritant.[1][2] The Globally Harmonized
System (GHS) of Classification and Labelling of Chemicals provides specific hazard statements
and precautionary measures.

GHS Classification

The aggregated GHS information from multiple notifications indicates the following
classifications, with the percentage of notifiers reporting each hazard.[1]

Hazard Class Hazard Category Percentage of Notifiers

Skin Corrosion/Irritation Category 2 94.1%
Serious Eye Damage/Eye

o Category 2A 94.1%
[rritation
Specific Target Organ Toxicity
(Single Exposure); Respiratory  Category 3 94.1%

Tract Irritation

Hazard Statements
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The following hazard statements are associated with 2-Methylquinoline-4-carboxylic acid:[1]

[2]
e H315: Causes skin irritation.[1][2]
e H319: Causes serious eye irritation.[1][2]

o H335: May cause respiratory irritation.[1][2]

Precautionary Statements

A comprehensive list of precautionary statements for handling 2-Methylquinoline-4-
carboxylic acid is provided in Table 2.[1][2]
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Precautionary Statement

Category Precautionary Statement
Code
Avoid breathing
Prevention P261 dust/fume/gas/mist/vapours/sp
ray.
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
P271 _
ventilated area.
Wear protective gloves/ eye
P280 p 9 ) Y
protection/ face protection.
IF ON SKIN: Wash with plenty
Response P302 + P352
of soap and water.
IF INHALED: Remove person
P304 + P340 to fresh air and keep

comfortable for breathing.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Call a POISON CENTER or

pP312 doctor/physician if you feel

unwell.

If skin irritation occurs: Get
P332 + P313

medical advice/attention.

If eye irritation persists: Get
P337 + P313 ) ) )

medical advice/attention.

Take off contaminated clothing
P362 + P364 )

and wash it before reuse.
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Store in a well-ventilated
Storage P403 + P233 place. Keep container tightly

closed.

P405 Store locked up.

Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.

Toxicological Information

Specific quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median
lethal concentration) for 2-Methylquinoline-4-carboxylic acid are not readily available in the
public domain. However, data for structurally related compounds, such as quinoline and its
simpler methyl derivatives, can provide an indication of potential toxicity.

Acute Toxicity

» Oral: While no specific oral LD50 is available for the title compound, quinoline has oral LD50
values in rats ranging from 262 to 460 mg/kg, classifying it as harmful if swallowed.[3]

e Dermal: The dermal LD50 for 2-methylquinoline in rabbits is 1978 mg/kg bw.[3]

« Inhalation: Limited data is available for the inhalation toxicity of quinoline derivatives.[3]

Skin and Eye Irritation

As indicated by the GHS classification, 2-Methylquinoline-4-carboxylic acid is a skin and eye
irritant. Studies on related compounds support this classification. For example, 2-
methylquinoline is reported to be a mild skin irritant in rabbits.[3]

Genotoxicity and Carcinogenicity

o Genotoxicity: There is no specific in vivo genotoxicity data available for 2-Methylquinoline-
4-carboxylic acid. However, in vitro genotoxicity data is available for 2-methylquinoline and
4-methylquinoline.[3] Quinoline itself is classified as a Category 3 mutagenic substance, with
positive results in several in vitro and in vivo genotoxicity assays.[3] Studies on various
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quinoline analogues in the Ames test have shown that mutagenicity is dependent on the
chemical structure.[4]

o Carcinogenicity: There is no carcinogenicity data for 2-Methylquinoline-4-carboxylic acid.
The parent compound, quinoline, is classified as a Category 2 carcinogenic substance.[3]

Experimental Protocols

The following sections describe the standard methodologies for key toxicological assessments,
based on OECD guidelines.

Acute Dermal Irritation/Corrosion (OECD 404)

The acute dermal irritation/corrosion test is typically performed on rabbits. A single dose of the
test substance (0.5 g for solids) is applied to a small area of the skin and covered with a semi-
occlusive patch for 4 hours.[5] The skin is then observed for signs of erythema (redness) and
edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours) after patch removal.[6]
The severity of the reactions is scored, and the reversibility of the effects is observed for up to
14 days.[6]

Click to download full resolution via product page

Diagram 1: Workflow for OECD 404 Acute Dermal Irritation Test.

Acute Eye Irritation/Corrosion (OECD 405)

The acute eye irritation test is also typically conducted on albino rabbits. A single dose of the
test substance (e.g., 0.1 mL of liquid or not more than 0.1 g of solid) is instilled into the
conjunctival sac of one eye.[7][8] The other eye serves as a control. The eyes are examined at
1, 24, 48, and 72 hours after application for signs of corneal opacity, iritis, and conjunctival
redness and chemosis.[7][9] The severity of the lesions is scored, and the reversibility is
assessed.[7]
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Diagram 2: Workflow for OECD 405 Acute Eye Irritation Test.

Bacterial Reverse Mutation Test (Ames Test)

The Ames test is a widely used method to assess the mutagenic potential of a chemical.[10] It
utilizes several strains of Salmonella typhimurium that are auxotrophic for histidine. The tester
strains are exposed to the test chemical with and without a metabolic activation system (S9 mix
from rat liver).[10] If the chemical is a mutagen, it will cause reverse mutations, allowing the
bacteria to grow on a histidine-deficient medium. The number of revertant colonies is then

counted.[10]
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Prepare S9 metabolic activation mix

Prepare cultures of Salmonella typhimurium tester strains Prepare minimal glucose agar plates

Mix bacteria, test compound, and buffer (with and without S9 mix)
Pour mixture onto minimal glucose agar plates

Incubation
Y

Incubate plates at 37°C for 48-72 hours

Count the number of revertant colonies

Compare to negative and positive controls
Assess mutagenic potential

Click to download full resolution via product page

Diagram 3: General Workflow for the Ames Test.
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Potential Signaling Pathways and Mechanisms of
Toxicity

The precise signaling pathways affected by 2-Methylquinoline-4-carboxylic acid leading to
its toxicity are not well-documented. However, based on the literature for the broader class of
quinoline derivatives, several potential mechanisms can be hypothesized. Quinoline
compounds have been shown to exert their effects through various mechanisms, including
inhibition of enzymes like SIRT3 and histone deacetylases (HDACSs), and interference with
DNA gyrase in bacteria.[11][12][13] For toxicity in mammalian systems, mechanisms such as
the induction of oxidative stress, leading to cellular damage, are plausible.
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2-Methylquinoline-4-carboxylic acid
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Molecular Effects
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Diagram 4: Hypothesized General Toxicity Pathway for Quinoline Derivatives.

Safe Handling and Storage
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Based on the available safety information, the following practices are recommended for
handling and storing 2-Methylquinoline-4-carboxylic acid:

» Engineering Controls: Handle in a well-ventilated area, preferably in a chemical fume hood,
to minimize inhalation of dust.[14]

» Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[14]
o Skin Protection: Wear appropriate protective gloves (e.qg., nitrile rubber) and a lab coat.

o Respiratory Protection: If dust is generated and ventilation is inadequate, use a NIOSH-
approved respirator.

» Handling: Avoid contact with skin, eyes, and clothing.[14] Do not breathe dust.[14] Wash
hands thoroughly after handling.

o Storage: Store in a tightly closed container in a dry, cool, and well-ventilated place.[14] Keep
away from incompatible materials such as strong oxidizing agents and strong acids.[14]

First Aid Measures

In case of exposure, the following first aid measures should be taken:

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[14]

o Skin Contact: Immediately wash the affected area with plenty of soap and water while
removing contaminated clothing. If skin irritation persists, seek medical attention.[14]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[14]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Call a poison control center or doctor for treatment advice.[14]
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Disposal Considerations

Dispose of 2-Methylquinoline-4-carboxylic acid and its containers in accordance with local,
regional, and national regulations. The material should be disposed of at an approved waste
disposal plant. Do not allow the product to enter drains.

Conclusion

2-Methylquinoline-4-carboxylic acid is a chemical that requires careful handling due to its
classification as a skin, eye, and respiratory irritant. While specific quantitative toxicological
data is limited, information from structurally similar compounds suggests the potential for other
health effects. Adherence to standard laboratory safety protocols, including the use of
appropriate personal protective equipment and engineering controls, is essential to minimize
the risk of exposure. Further toxicological studies are needed to fully characterize the safety
profile of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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